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Compound of Interest

Compound Name: 5-Bromo-2-(hydroxymethyl)phenol

Cat. No.: B065800 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and

disposal of 5-Bromo-2-(hydroxymethyl)phenol. Adherence to these procedures is critical for

ensuring laboratory safety and regulatory compliance.

Hazard Identification and Immediate Precautions
5-Bromo-2-(hydroxymethyl)phenol is classified as harmful if swallowed, in contact with skin,

or if inhaled. It is known to cause skin and serious eye irritation.[1] Immediate precautions

include working in a well-ventilated area, avoiding the creation of dust, and preventing contact

with skin and eyes.[1]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory when handling 5-Bromo-2-
(hydroxymethyl)phenol.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles with

side-shields conforming to EN

166 (EU) or NIOSH (US). A

face shield should be worn if

there is a risk of splashing.

Protects against dust,

splashes, and vapors which

can cause serious eye

irritation.[1]

Hand Protection

Chemical-resistant gloves

(e.g., Butyl, Viton, or Silver

Shield®/4H® for extended

contact). Nitrile gloves may be

suitable for incidental splash

protection but should be

promptly replaced if

contaminated.

Prevents skin contact, as the

substance is harmful and can

cause skin irritation.[2]

Body Protection

A flame-retardant lab coat, fully

buttoned, worn over long-

sleeved clothing and long

pants. Closed-toe shoes are

required.

Protects against accidental

skin exposure.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood. If

a fume hood is not available or

if dust is generated, a NIOSH-

approved respirator with an

organic vapor cartridge and

particulate prefilters is

required.

Prevents inhalation of harmful

dust and vapors.[1][2]

Quantitative Data Summary
The following table summarizes key quantitative data for 5-Bromo-2-(hydroxymethyl)phenol
and its parent compound, phenol, for reference.
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Property Value Notes

Molecular Formula C₇H₇BrO₂ [3][4]

Molecular Weight 203.03 g/mol [3][4]

Physical State Solid

Boiling Point 218.2°C at 760 mmHg
For 2-bromo-5-methyl-phenol,

a structural isomer.[1]

Acute Oral Toxicity (LD50) 317 mg/kg (Rat)

Data for Phenol.[5] Specific

data for 5-Bromo-2-

(hydroxymethyl)phenol is not

available.

Acute Dermal Toxicity (LD50) 630 mg/kg (Rabbit)

Data for Phenol.[5] Specific

data for 5-Bromo-2-

(hydroxymethyl)phenol is not

available.

OSHA PEL (Permissible

Exposure Limit)
TWA 5 ppm (19 mg/m³) [skin]

For Phenol.[2][6] No specific

PEL for 5-Bromo-2-

(hydroxymethyl)phenol has

been established.

NIOSH REL (Recommended

Exposure Limit)

TWA 5 ppm (19 mg/m³); C

15.6 ppm (60 mg/m³) [15-

minute] [skin]

For Phenol.[2][6] No specific

REL for 5-Bromo-2-

(hydroxymethyl)phenol has

been established.

TWA: Time-Weighted Average; C: Ceiling Limit.

Step-by-Step Handling and Disposal Plan
This section provides a detailed workflow for the safe handling and disposal of 5-Bromo-2-
(hydroxymethyl)phenol.

Pre-Handling Procedures
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Consult Safety Data Sheet (SDS): Before beginning any work, thoroughly review the most

current SDS for 5-Bromo-2-(hydroxymethyl)phenol.

Ensure Proper Ventilation: Verify that the chemical fume hood is certified and functioning

correctly.

Assemble Materials: Gather all necessary equipment, including PPE, spill containment

materials, and labeled waste containers.

Designate Work Area: Clearly define the area where the chemical will be handled to prevent

cross-contamination.

Handling Protocol
Don PPE: Put on all required personal protective equipment as specified in the table above.

Weighing and Transfer: Conduct all weighing and transfer operations within the chemical

fume hood to minimize dust generation and inhalation exposure.

Avoid Incompatibilities: Keep the compound away from strong oxidizing agents, strong

bases, acids, and metals.[5]

Solution Preparation: When dissolving the solid, slowly add it to the solvent to prevent

splashing.

Spill Management
Evacuate and Ventilate: In case of a spill, evacuate non-essential personnel and ensure the

area is well-ventilated.

Containment: Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Collection: Carefully sweep or scoop the absorbed material into a labeled, sealed container

for hazardous waste disposal.

Decontamination: Clean the spill area with an appropriate solvent, followed by soap and

water.
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Disposal Plan
Waste Segregation: All waste contaminated with 5-Bromo-2-(hydroxymethyl)phenol,
including gloves, absorbent materials, and empty containers, must be collected in a

designated and clearly labeled hazardous waste container.

Disposal Method: The primary recommended disposal method is incineration at a licensed

and approved hazardous waste facility.[1] Do not dispose of this chemical down the drain or

in regular trash.

Regulatory Compliance: All disposal activities must comply with local, state, and federal

regulations for hazardous waste. Consult your institution's Environmental Health and Safety

(EHS) department for specific guidance.

Workflow Diagrams
The following diagrams illustrate the key operational workflows for handling and disposing of 5-
Bromo-2-(hydroxymethyl)phenol.
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Handling Workflow for 5-Bromo-2-(hydroxymethyl)phenol
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Caption: A flowchart illustrating the step-by-step process for safely handling 5-Bromo-2-
(hydroxymethyl)phenol.

Disposal Workflow for 5-Bromo-2-(hydroxymethyl)phenol
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Click to download full resolution via product page

Caption: A decision-making flowchart for the proper disposal of waste contaminated with 5-
Bromo-2-(hydroxymethyl)phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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